Cas no 608515-91-9 (Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-)

Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)- structure
608515-91-9 structure
Product Name:Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-
CAS No:608515-91-9
MF:C6H4F3N5
MW:203.124670028687
CID:4063607
PubChem ID:85869855
Update Time:2025-04-22

Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 5-(azidomethyl)-2-(trifluoromethyl)-
    • 5-(azidomethyl)-2-(trifluoromethyl)pyrimidine
    • 608515-91-9
    • SCHEMBL18640988
    • 5-Azidomethyl-2-(trifluoromethyl)pyrimidine
    • DB-139165
    • Inchi: 1S/C6H4F3N5/c7-6(8,9)5-11-1-4(2-12-5)3-13-14-10/h1-2H,3H2
    • InChI Key: ZXUGLXSCYOXTOO-UHFFFAOYSA-N
    • SMILES: C(C1=NC=C(CN=[N+]=[N-])C=N1)(F)(F)F

Computed Properties

  • Exact Mass: 203.04187964Da
  • Monoisotopic Mass: 203.04187964Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 40.1Ų
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